Cas no 2228497-49-0 (4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one
• CAS No: 2228497-49-0
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6186544
• PubChem ID: 165708859
• Update Time: 2025-06-13

4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one
• 2228497-49-0
• EN300-1752315

• Inchi： 1S/C13H16N2O2/c1-2-15-6-5-10-7-9(3-4-12(10)15)11-8-17-13(16)14-11/h3-4,7,11H,2,5-6,8H2,1H3,(H,14,16)
• InChI Key： AMWZJGSYIANNHM-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC2=C(C=1)CCN2CC)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one

Introduction to 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one (CAS No. 2228497-49-0)

4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of bioactive molecules. With the CAS number 2228497-49-0, this heterocyclic compound has garnered attention due to its structural complexity and potential therapeutic applications. The molecule features a fused indole ring system linked to an oxazolidinone moiety, which is a well-known pharmacophore in drug design. This combination of structural elements suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The indole moiety is a well-studied scaffold in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacological agents. The 1-ethyl-2,3-dihydro-1H-indol-5-yl substituent introduces additional conformational flexibility and electronic properties to the molecule, which can be exploited to modulate its binding affinity and selectivity. On the other hand, the oxazolidinone ring provides a rigid structure that can stabilize the overall conformation of the molecule, enhancing its stability in biological environments. This unique combination of structural features makes 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one a compelling subject for research.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their diverse biological activities. Studies have shown that indole-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The oxazolidinone scaffold is also known for its versatility in drug design, particularly in the development of protease inhibitors and other enzyme-targeting molecules. The presence of both these pharmacophoric units in 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,3-oxazolidin-2-one suggests that it may possess multiple biological activities simultaneously.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent research has highlighted the role of indole derivatives in modulating neurotransmitter systems and protecting against neurodegeneration. The oxazolidinone moiety can enhance blood-brain barrier penetration, which is crucial for effective treatment of central nervous system disorders. Furthermore, the 1-(ethyl)-indolyl group may interact with specific receptors or enzymes involved in neuroprotection and inflammation. These properties make 4-(1ethyl2 3dihydro 1Hindol 5 yl) 13 oxazolidin 22 one a promising candidate for further exploration in this field.

The synthesis of 4-(1ethyl23dihydro 1Hindol 5 yl)13 oxazolidin 22 one presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high efficiency and purity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the facile introduction of functional groups into the indole and oxazolidinone frameworks. These synthetic strategies have not only improved yield but also allowed for greater structural diversity among indole derivatives.

Computational studies have also played a significant role in understanding the properties of 4-(1ethyl23dihydro 1Hindol 5 yl)13 oxazolidin 22 one. Molecular modeling techniques can predict binding interactions with biological targets such as enzymes and receptors. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds for drug development. Additionally, computational methods can provide insights into the conformational dynamics of the molecule, helping to rationalize its biological activity.

The pharmacological profile of 4-(1ethyl23dihydro 1Hindol 5 yl)13 oxazolidin 22 one is still under investigation; however preliminary studies suggest that it may exhibit potent activity against certain disease-causing agents. For instance, it has shown promise as an inhibitor of enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in various diseases including cancer and neurodegenerative disorders. By targeting these pathways directly,4(ethyl23dihydro 1Hindol 5 yl)13 oxazolidin22 one could potentially ameliorate symptoms associated with these conditions.

In conclusion,4(ethyl23dihydro 1Hindol 5 yl)13 oxazolidin22 one (CAS No.2228497490) represents an intriguing compound with significant therapeutic potential particularly within neurological disorders treatment areas . Its unique structural features combining both indole derivatives alongside oxazolidino ne moieties offer multiple opportunities . Further research into synthesis , pharmacology , along with computational analysis will be essential steps towards realizing its full clinical utility . As scientific understanding evolves , so too will our appreciation for how such molecules contribute towards advancing modern medicine .